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Abstract

Broflanilide is a novel meta-diamide insecticide (IRAC Group 30) with a uniqgue mode of
action, offering a promising tool for managing resistant insect pests. This technical guide
provides a comprehensive overview of the toxicological profile of broflanilide in invertebrates.
It details its mechanism of action as a non-competitive antagonist of the RDL y-aminobutyric
acid (GABA) receptor, presents quantitative toxicity data for a range of target and non-target
species, outlines detailed experimental protocols for key toxicological assays, and describes its
metabolic activation and potential detoxification pathways. The information herein is intended to
serve as a critical resource for researchers and professionals engaged in the study and
development of insecticides and the assessment of their environmental impact.

Mechanism of Action

Broflanilide itself is a pro-insecticide that undergoes metabolic activation within the
invertebrate to its active form, desmethyl-broflanilide.[1][2] This active metabolite functions as
a potent non-competitive antagonist of the insect's 'Resistant to Dieldrin' (RDL) y-aminobutyric
acid (GABA) receptor, which is a ligand-gated chloride ion channel.[1][2]

Unlike conventional GABA receptor antagonists like fipronil, desmethyl-broflanilide binds to a
distinct allosteric site within the receptor complex.[2] This binding blocks the inhibitory
neurotransmission mediated by GABA, leading to hyperexcitation of the central nervous
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system, resulting in convulsions, paralysis, and ultimately, the death of the insect.[2] This novel
mode of action means that broflanilide does not exhibit cross-resistance with existing
insecticides such as cyclodienes and fipronil, making it effective against pests that have
developed resistance to these older chemistries.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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